Cas no 2877686-36-5 (2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine)

• Product Name: 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine
• CAS No: 2877686-36-5
• MF: C₁₀H₁₃N₇O₂
• MW: 263.255920171738
• CID: 5330914
• PubChem ID: 165434980
• Update Time: 2025-10-29

2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• F6744-9749
• 2877686-36-5
• AKOS040862477
• 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine
• 2,4-Dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]-1,3,5-triazine

• Inchi： 1S/C10H13N7O2/c1-18-9-13-8(14-10(15-9)19-2)16-5-7(6-16)17-11-3-4-12-17/h3-4,7H,5-6H2,1-2H3
• InChI Key： YYWGCMZULQEYBU-UHFFFAOYSA-N
• SMILES： N1=C(N2CC(N3N=CC=N3)C2)N=C(OC)N=C1OC

Computed Properties

• Exact Mass: 263.11307268g/mol
• Monoisotopic Mass: 263.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.3±55.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Additional information on 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine

Introduction to 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine (CAS No. 2877686-36-5)

2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine (CAS No. 2877686-36-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and features a unique structural motif that includes a triazole ring and an azetidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine is characterized by its triazine core, which is substituted with two methoxy groups at the 2 and 4 positions. The 6-position of the triazine ring is functionalized with an azetidine ring that bears a triazole substituent. This intricate arrangement of functional groups not only enhances the compound's solubility and stability but also modulates its interactions with biological targets.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have shown that 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine exhibits potent antiviral activity against a range of viral pathogens. Specifically, it has been found to inhibit the replication of RNA viruses such as influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral RNA synthesis and assembly processes.

In addition to its antiviral properties, this compound has also demonstrated anti-inflammatory effects in preclinical models. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This dual functionality makes it a potential candidate for the treatment of viral infections and inflammatory diseases.

The synthesis of 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine involves a multi-step process that combines modern synthetic techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC) and nucleophilic substitution reactions. The CuAAC reaction is particularly noteworthy for its high efficiency and selectivity in forming the triazole ring. This synthetic route not only ensures high yields but also allows for easy modification of the compound's structure to explore structure–activity relationships (SAR).

The pharmacokinetic profile of 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine has been extensively studied in animal models. It exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic pathways, leading to the formation of several metabolites that are excreted in urine and feces.

In terms of toxicity, preliminary studies have indicated that 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3,5-triazine has a low toxicity profile at therapeutic doses. It does not exhibit significant cytotoxicity in cell culture assays or cause major organ damage in animal models. However, further studies are needed to fully evaluate its safety profile before it can be advanced to clinical trials.

The potential applications of 2,4-dimethoxy-6-[3-(2H-1,2,3-triazol-2-y l)azetidin -1 -y l] -1 , 3 , 5 -tr iazi ne are diverse and promising. In addition to its antiviral and anti-inflammatory properties, it may also have utility in other therapeutic areas such as cancer treatment and neurodegenerative diseases. Ongoing research is exploring its efficacy in these contexts.

In conclusion, 2 , 4 - dimeth oxy - 6 - [ 3 - ( 2 H - 1 , 2 , 3 - tr iazo l - 2 - y l ) az eti dine - 1 - y l ] - 1 , 3 , 5 - tr iazi ne ( CAS No . 2877686 - 36 - 5 ) represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for further development and clinical evaluation.